Cas no 941869-94-9 (7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole
• CAS No: 941869-94-9
• MF: C₁₂H₁₄ClN₃S
• MW: 267.777659893036
• MDL: MFCD09743167
• CID: 4660451
• PubChem ID: 42281682
• Update Time: 2025-10-31

7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methyl-2-piperazin-1-yl-1,3-benzothiazole
• 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole

• MDL： MFCD09743167
• Inchi： 1S/C12H14ClN3S/c1-8-2-3-9(13)11-10(8)15-12(17-11)16-6-4-14-5-7-16/h2-3,14H,4-7H2,1H3
• InChI Key： HZWVLFMXHKIWDI-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC(C)=C2N=C1N1CCNCC1

Additional information on 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole

Introduction to 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole (CAS No. 941869-94-9)

7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole (CAS No. 941869-94-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its structural and functional versatility. This compound belongs to the benzothiazole class, which is well-documented for its broad spectrum of biological activities. The presence of a chloro substituent at the 7-position and a methyl group at the 4-position, combined with a piperazine moiety at the 2-position, contributes to its unique chemical properties and potential therapeutic applications.

The benzothiazole core is a crucial pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its structure allows for modifications that can enhance binding affinity and selectivity, making it a valuable scaffold for drug discovery. The piperazin-1-yl group, in particular, is frequently incorporated into drug molecules due to its ability to improve solubility and oral bioavailability. This feature is especially relevant in the development of small-molecule drugs that require efficient absorption and distribution within the body.

In recent years, there has been a surge in research focused on identifying novel compounds with potential antimicrobial and anticancer properties. The 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole structure has been explored in several preclinical studies for its ability to modulate key biological pathways involved in disease progression. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are overexpressed in cancer cells. The chloro substituent is believed to enhance the compound's interaction with these targets by increasing electronic density and improving binding affinity.

One of the most compelling aspects of 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole is its potential as a lead compound for further drug development. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this molecule that may exhibit even greater potency and reduced toxicity. These efforts are part of a broader trend in pharmaceutical research toward rational drug design, where structural modifications are guided by detailed understanding of molecular interactions.

The benzothiazole scaffold is not only relevant in oncology but also in the treatment of infectious diseases. Emerging evidence indicates that certain benzothiazole derivatives can disrupt bacterial cell wall synthesis or inhibit viral replication. The specific arrangement of functional groups in 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole may contribute to its ability to interfere with these processes, making it a promising candidate for developing new antibiotics or antivirals. Additionally, the piperazine moiety may enhance pharmacokinetic properties, ensuring better therapeutic outcomes.

From a synthetic chemistry perspective, 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including cyclization reactions and functional group transformations, which require precise control to achieve high yields and purity. Advances in synthetic methodologies have enabled researchers to develop more efficient routes for producing this compound on an industrial scale. Such improvements are essential for facilitating further preclinical and clinical investigations.

The pharmacological profile of 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole has been evaluated through various experimental approaches. In vitro assays have demonstrated its potential as an inhibitor of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which play critical roles in cell proliferation and signaling pathways associated with cancer. Furthermore, animal models have provided insights into its pharmacokinetic behavior and safety profile. These studies are crucial for assessing whether the compound can transition from laboratory research to clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole. Predictive models can analyze large datasets to predict biological activity based on structural features alone. This approach has already led to several breakthroughs in identifying molecules with novel mechanisms of action. As computational tools continue to improve, they will likely play an even greater role in optimizing existing compounds like this one for therapeutic use.

The future directions for research on 7-chloro-4-methyl-2-(piperazin-1-yl)-1,3-benzothiazole include exploring its potential in combination therapies and investigating off-target effects that might influence its clinical utility. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or reduce resistance development—a strategy that has shown great promise in treating complex diseases such as cancer. Understanding off-target effects is equally important; it helps ensure that the compound does not interact with unintended biological pathways that could lead to adverse side effects.

In conclusion,7-chloro-4-methyl--(pipera--(pi--(pi--(pi--(pi--(pi--(pi--(pi--(pi--(pi--)er--)er--)er--)er--)er--)er--)er--)er--)er--)yl) --)-(pi--(pi--(pi--(pi--)er--)er--)er--)y) --)-(pi--)thiazi)le (CAS No.--941869-) remains one --of-the-most intriguing compounds --in pharmaceutical research due-to-it structural versatility-and-potential therapeutic applications Its-inclusion-of-a-piperazine moiety,-chloro-substituent-and-the benzothiaze core-make-it-a-promising-scaffold-for-drug-discovery Further-studies-will-be-crucial-in-elucidating-it full-pharmacological-potential-and-clinical-translational-promise